3-Allylamino-2-methyl-4-(methylsulfonyl)benzoic acid

• Molecular Formula: C12H15NO4S
• Molecular Weight: 269.32 g/mol
• IUPAC Name: 2-methyl-4-methylsulfonyl-3-(prop-2-enylamino)benzoic acid
• InChI: InChI=1S/C12H15NO4S/c1-4-7-13-11-8(2)9(12(14)15)5-6-10(11)18(3,16)17/h4-6,13H,1,7H2,2-3H3,(H,14,15)
• InChI Key: KTMYRSFUTBFNIU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1NCC=C)S(=O)(=O)C)C(=O)O

Description

3-Allylamino-2-methyl-4-(methylsulfonyl)benzoic acid is a useful research compound. Its molecular formula is C12H15NO4S and its molecular weight is 269.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4.0 g (17 mmol) of 3-fluoro-2-methyl-4-(methylsulfonyl)benzoic acid were dissolved in 12.9 ml (172 mmol) of allylamine. The mixture was heated at reflux for 5 days and allowed to stand for 2 days. 10 ml (134 mmol) of allylamine and 15 ml of water were added, and the mixture was heated at reflux for 14 days, cooled to RT, added to ice, acidified with 10% strength sulfuric acid and extracted twice with ethyl acetate. The combined organic phases were dried over MgSO4, and the solvent was removed under reduced pressure. The residue was crystallized from diethyl ether. This gave 4.2 g of a yellow solid of a purity of 88%.